8-Methyl-6,9-diazaspiro[4.5]decane-7,10-dione

• IUPAC Name: 8-methyl-6,9-diazaspiro[4.5]decane-7,10-dione
• InChI: InChI=1S/C9H14N2O2/c1-6-7(12)11-9(8(13)10-6)4-2-3-5-9/h6H,2-5H2,1H3,(H,10,13)(H,11,12)
• InChI Key: LTRSPDHUDXWHRY-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC2(CCCC2)C(=O)N1
• Molecular Formula: C9H14N2O2
• DSSTOX Substance ID: DTXSID30337336
• Molecular Weight: 182.22 g/mol
• CAS RN: 107447-22-3

Description

8-Methyl-6,9-diazaspiro[4.5]decane-7,10-dione, also known as MDL-101,002, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This molecule has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.

Scientific Research Applications

Crystal Structure Analysis

• Alaptide Structure : The compound, also known as Alaptide, has a crystal structure featuring two connected rings: a piperazine-2,5-dione ring and a five-membered ring. The study provides insights into its molecular conformation and intermolecular interactions (Rohlíček et al., 2010).

Synthesis Methods

• Facile Synthesis Pathway : Research has developed a simple, fast, and cost-effective synthesis method for derivatives of this compound. The high-yield approach offers an accessible pathway to create this class of heterocyclic scaffolds (Pardali et al., 2021).

Comparative Chemical Reactivity

• Chemical Reactivity Study : Comparative studies have been conducted on derivatives of this compound to understand the role of key structural elements in chemical transformations, providing valuable information for synthetic chemistry applications (Oh & Kohn, 1992).

Muscarinic Agonist Potential

• Cholinergic Agent Study : Derivatives of this compound have been evaluated as potential cholinergic agents, particularly in binding assays and pharmacological tests. This indicates potential applications in developing antidementia drugs (Tsukamoto et al., 1993).

Hypoglycemic Activity

• Hypoglycemic Potential : Spiroimidazolidine-2,4-diones derived from this compound have shown significant hypoglycemic activity, suggesting potential therapeutic applications in diabetes management (Iqbal et al., 2012).

NMR Analysis for Stereochemistry

• NMR Stereochemistry Analysis : NMR studies have been utilized to analyze the relative stereochemistry of derivatives, aiding in understanding the compound's molecular behavior (Guerrero-Alvarez et al., 2004).

Anticonvulsant Profiles

• Anticonvulsant Efficacy : Studies have been conducted on the anticonvulsant potential of certain derivatives, showing promising results in controlling seizures, which could lead to new therapeutic agents for epilepsy (Aboul-Enein et al., 2014).

Skin Permeation Enhancement

• Transdermal Drug Delivery : The compound has been studied as a potential enhancer for transdermal drug delivery, significantly enhancing the permeation of certain drugs through the skin (Cernikova et al., 2015).

Radioprotective Properties

• Radioprotective Agent : A derivative of this compound has been synthesized and shown to have potential radioprotective properties against lethal doses of X-radiation in mice (Shapiro et al., 1968).